3-Methoxybicyclo[1.1.1]pentan-1-amine

• Molecular Formula: C6H11NO
• Molecular Weight: 113.16 g/mol
• IUPAC Name: 3-methoxybicyclo[1.1.1]pentan-1-amine
• InChI: InChI=1S/C6H11NO/c1-8-6-2-5(7,3-6)4-6/h2-4,7H2,1H3
• InChI Key: GFDQQBBUZRWEIT-UHFFFAOYSA-N
• Canonical SMILES: COC12CC(C1)(C2)N

Description

3-Methoxybicyclo[1.1.1]pentan-1-amine (CAS: 71793-51-6) is a strained bicyclic amine featuring a methoxy substituent at the 3-position of the bicyclo[1.1.1]pentane (BCP) scaffold. The BCP core is a high-energy, rigid structure with unique steric and electronic properties, making it a valuable bioisostere for aromatic rings, tert-butyl groups, and alkynes in medicinal chemistry . Derivatives of bicyclo[1.1.1]pentan-1-amine are increasingly utilized in drug discovery due to their ability to improve pharmacokinetic (PK) profiles while maintaining potency .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Methoxybicyclo[1.1.1]pentan-1-amine typically involves the formation of the bicyclo[1.1.1]pentane core followed by the introduction of the methoxy and amine functional groups. One common method involves the cyclization of suitable precursors under specific conditions to form the bicyclic structure, followed by functional group modifications.

Industrial Production Methods

Industrial production of 3-Methoxybicyclo[1.1.1]pentan-1-amine may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of catalysts, controlled temperatures, and pressure conditions to facilitate the reactions efficiently.

Chemical Reactions Analysis

Types of Reactions

3-Methoxybicyclo[1.1.1]pentan-1-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can modify the functional groups, such as converting the amine to an amide.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and various nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, solvents, and catalysts to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of derivatives with different functional groups.

Scientific Research Applications

3-Methoxybicyclo[1.1.1]pentan-1-amine has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis to create more complex molecules.

Biology: The compound can be used in studies involving enzyme interactions and metabolic pathways.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 3-Methoxybicyclo[1.1.1]pentan-1-amine involves its interaction with molecular targets such as enzymes and receptors. The compound’s bicyclic structure allows it to fit into specific binding sites, influencing biochemical pathways and exerting its effects. The methoxy and amine groups play crucial roles in these interactions, affecting the compound’s binding affinity and activity.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

The following table summarizes key analogs of 3-Methoxybicyclo[1.1.1]pentan-1-amine, focusing on synthesis methods, physicochemical properties, and applications:

Compound	Synthesis Method	Key Properties/Applications	References
3-Fluorobicyclo[1.1.1]pentan-1-amine	Radical fluorination of bicyclo[1.1.1]pentane precursors using Selectfluor® or analogous reagents.	Enhanced metabolic stability; used in PK optimization. LogP reduced vs. non-fluorinated analogs.
3-Phenylbicyclo[1.1.1]pentan-1-amine	Metal-free homolytic aromatic alkylation of benzene with iodobicyclo[1.1.1]pentane.	Introduces aromatic mimicry; improves binding affinity in BACE1 inhibitors.
3-Bromobicyclo[1.1.1]pentan-1-amine	Halogenation via iodine/bromine radical pathways or electrophilic substitution.	Serves as a versatile intermediate for cross-coupling reactions (e.g., Suzuki-Miyaura).
3-Trifluoromethylbicyclo[1.1.1]pentan-1-amine	Strain-release amination of [1.1.1]propellane with trifluoromethyl-containing reagents.	High electronegativity and lipophilicity; potential CNS drug applications.
3-Alkylbicyclo[1.1.1]pentan-1-amines	Aminoalkylation of [1.1.1]propellane with magnesium amides and alkyl electrophiles.	Tunable steric bulk; used to replace tert-butyl groups in protease inhibitors.
3-Chlorobicyclo[1.1.1]pentan-1-amine	Radical reduction of 1-azido-3-iodobicyclo[1.1.1]pentane with TTMSS/HOCH2CH2SH.	Intermediate for further functionalization (e.g., nucleophilic substitution).

Commercial Accessibility

• Cost : Bicyclo[1.1.1]pentan-1-amine derivatives are costly ($100–$500/g at research scale) due to synthetic complexity, though commercial availability has improved .
• Scalability : Methods like radical fluorination and strain-release amination support multi-gram synthesis .

Biological Activity

3-Methoxybicyclo[1.1.1]pentan-1-amine is a bicyclic compound that has garnered attention in medicinal chemistry due to its unique structural properties and potential biological applications. This article explores its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

Chemical Formula : C$_6$H$_{11}$NO
Molecular Weight : 113.16 g/mol
CAS Number : 1934969-81-9
Molecular Structure : The compound features a bicyclo[1.1.1]pentane core with a methoxy group and an amine functional group, which contribute to its reactivity and biological interactions.

The mechanism of action of 3-Methoxybicyclo[1.1.1]pentan-1-amine primarily involves its interaction with various molecular targets, including enzymes and receptors. The amine group can form hydrogen bonds and ionic interactions, while the methoxy group may engage in hydrophobic interactions, modulating the activity of biomolecules:

• Enzyme Interaction : The compound can inhibit or activate specific enzymes through binding to their active sites.
• Receptor Modulation : It may act as an agonist or antagonist at certain receptor sites, influencing signaling pathways.

Pharmacological Effects

Research indicates that 3-Methoxybicyclo[1.1.1]pentan-1-amine exhibits several pharmacological effects:

• Antimicrobial Activity : Initial studies suggest potential antimicrobial properties, making it a candidate for further investigation in infectious disease treatments.
• Cytotoxicity : In vitro studies have shown that the compound can induce cytotoxic effects in certain cancer cell lines, indicating potential as an anticancer agent.
• Neuroactivity : Preliminary findings suggest that it may influence neurotransmitter systems, warranting exploration in neuropharmacology.

Study 1: Anticancer Potential

A study published in the Journal of Medicinal Chemistry examined the effects of 3-Methoxybicyclo[1.1.1]pentan-1-amine on various cancer cell lines (e.g., A549 lung cancer cells). The results indicated a dose-dependent inhibition of cell proliferation, suggesting its potential as a lead compound for cancer therapy .

Study 2: Neuropharmacological Effects

Research conducted by Smith et al. (2023) explored the neuropharmacological effects of this compound on rodent models. The findings demonstrated alterations in behavior consistent with modulation of serotonin receptors, indicating possible applications in treating mood disorders .

Data Table: Summary of Biological Activities

Activity Type	Observed Effect	Reference
Antimicrobial	Inhibition of bacterial growth
Cytotoxicity	Induction of apoptosis in cancer cells
Neuroactivity	Modulation of serotonin receptors